Cas no 1246308-43-9 (2-ethyl-1,3,5-Triazino[1,2-a]benzimidazol-4-amine)

• Product Name: 2-ethyl-1,3,5-Triazino[1,2-a]benzimidazol-4-amine
• CAS No: 1246308-43-9
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• CID: 1103004
• PubChem ID: 165347729
• Update Time: 2025-04-20

2-ethyl-1,3,5-Triazino[1,2-a]benzimidazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1,3,5-Triazino[1,2-a]benzimidazol-4-amine
• DTXSID201234901
• 1246308-43-9

• Inchi： 1S/C11H11N5/c1-2-9-14-10(12)16-8-6-4-3-5-7(8)13-11(16)15-9/h3-6H,2H2,1H3,(H2,12,13,14,15)
• InChI Key： HUCVTRDHZVOHDI-UHFFFAOYSA-N
• SMILES： N12C(N)=NC(CC)=NC1=NC1C=CC=CC2=1

Computed Properties

• Exact Mass: 213.10144537g/mol
• Monoisotopic Mass: 213.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69.1Ų